Cas no 13851-03-1 (7-methoxy-2,3-dihydro-4h-thiochromen-4-one)

• Product Name: 7-methoxy-2,3-dihydro-4h-thiochromen-4-one
• CAS No: 13851-03-1
• MF: C₁₀H₁₀O₂S
• MW: 194.250201702118
• CID: 1253031
• Update Time: 2023-10-30

7-methoxy-2,3-dihydro-4h-thiochromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-2,3-dihydro-4h-thiochromen-4-one
• AC1NEE3O
• SureCN643543
• CTK8D4245
• 7-methoxy-1,2,3,4-tetrahydro-4-quinolinone
• 7-methoxy-2,3-dihydroquinolin-4(1H)-one
• 1,2,3,4-tetrahydro-7-methoxy-4-quinolone
• 1,2,3,4-Tetrahydro-7-methoxyquinolone
• 7-methoxy-4-thiochromanone
• 7-methoxy-1,2,3,4-tetrahydroquinolin-4-one
• 7-Methoxy-2,3-dihydro-1H-chinolin-4-on
• 7-methoxy-2,3-dihydrobenzo[3',2':5,6]thiopyran-4(4H)-one
• 7-Methoxy-thiochroman-4-on
• AC1Q4DSR
• Oprea1_649369
• 7-Methoxy-thiachromanon-4
• 7-methoxy-thiochroman-4-one
• 7-methoxy-2,3-dihydro-4H-1-benzothiopyran-4-one
• 7-methoxythiochroman-4-one
• 2,3-DIHYDRO-7-METHOXY-4H-1-BENZOTHIOPYRAN-4-ONE
• 7-Methoxy-thiach
• Y13645
• BBUKQYAMHUQRTO-UHFFFAOYSA-N
• SMR000161414
• HMS2184G03
• MLS000539198
• CHEMBL1370097
• SCHEMBL67590
• 13851-03-1
• ghl.PD_Mitscher_leg0.187
• 7-methoxy-2,3-dihydrothiochromen-4-one
• FT-0763292
• AO-801/41077283

• Inchi： 1S/C10H10O2S/c1-12-7-2-3-8-9(11)4-5-13-10(8)6-7/h2-3,6H,4-5H2,1H3
• InChI Key： BBUKQYAMHUQRTO-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2C(CC1)=O)OC

Computed Properties

• Exact Mass: 194.04015073g/mol
• Monoisotopic Mass: 194.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.6Ų